Cas no 56964-73-9 (S-(2-Hydroxy-5-nitrobenzoyl)-6-thioinosine)
56964-73-9 structure
Product Name:S-(2-Hydroxy-5-nitrobenzoyl)-6-thioinosine
CAS No:56964-73-9
MF:C17H17N5O7S
MW:435.411182165146
CID:855000
PubChem ID:20055595
Update Time:2025-04-19
S-(2-Hydroxy-5-nitrobenzoyl)-6-thioinosine Chemical and Physical Properties
Names and Identifiers
-
- 6-[(2-Hydroxy-5-nitrobenzyl)thio]-9-β-D-ribofuranosylpurine
- S-(2-Hydroxy-5-nitrobenzoyl)-6-thioinosine
- S-(2-HYDROXY-5-NITROBENZYL)-6-THIOINOSINE
- (2R,3S,4R,5R)-2-(hydroxymethyl)-5-[6-[(2-hydroxy-5-nitrophenyl)methylsulfanyl]purin-9-yl]oxolane-3,4-diol
- (2R,3R,4S,5R)-2-(6-(2-hydroxy-5-nitrobenzylthio)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
- MFCD00005744
- S-(2-Hydroxy-5-nitrobenzyl)-6-thioinosine, 97%
- 6-[(2-Hydroxy-5-nitrobenzyl)thio]-9-beta-D-ribofuranosylpurine
- DTXSID10601966
- 6-{[(2-Hydroxy-5-nitrophenyl)methyl]sulfanyl}-9-beta-D-ribofuranosyl-9H-purine
- SCHEMBL1763081
- R8V77RPA42
- UNII-R8V77RPA42
- (2R,3R,4S,5R)-2-(6-((2-Hydroxy-5-nitrobenzyl)thio)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
- CHEMBL260882
- BDBM50412042
- 6-(2-Hydroxy-5-nitrobenzyl)thioinosine
- (2R,3R,4S,5R)-2-(6-{[(2-hydroxy-5-nitrophenyl)methyl]sulfanyl}-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
- 56964-73-9
-
- Inchi: 1S/C17H17N5O7S/c23-4-11-13(25)14(26)17(29-11)21-7-20-12-15(21)18-6-19-16(12)30-5-8-3-9(22(27)28)1-2-10(8)24/h1-3,6-7,11,13-14,17,23-26H,4-5H2/t11-,13-,14-,17-/m1/s1
- InChI Key: UNTSTPIAQOSGHD-LSCFUAHRSA-N
- SMILES: S(CC1C=C(C=CC=1O)[N+](=O)[O-])C1C2=C(N=CN=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O
Computed Properties
- Exact Mass: 435.08500
- Monoisotopic Mass: 435.08486907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 616
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 205Ų
Experimental Properties
- PSA: 204.87000
- LogP: 0.86710
S-(2-Hydroxy-5-nitrobenzoyl)-6-thioinosine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S014456-1mg |
S-(2-Hydroxy-5-nitrobenzoyl)-6-thioinosine |
56964-73-9 | 1mg |
$ 45.00 | 2022-06-03 | ||
| TRC | S014456-2.5mg |
S-(2-Hydroxy-5-nitrobenzoyl)-6-thioinosine |
56964-73-9 | 2.5mg |
$ 55.00 | 2022-06-03 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-222270-10 mg |
S-(2-Hydroxy-5-nitrobenzyl)-6-thioinosine, |
56964-73-9 | 10mg |
¥1,579.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-222270A-50 mg |
S-(2-Hydroxy-5-nitrobenzyl)-6-thioinosine, |
56964-73-9 | 50mg |
¥4,625.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-222270-10mg |
S-(2-Hydroxy-5-nitrobenzyl)-6-thioinosine, |
56964-73-9 | 10mg |
¥1579.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-222270A-50mg |
S-(2-Hydroxy-5-nitrobenzyl)-6-thioinosine, |
56964-73-9 | 50mg |
¥4625.00 | 2023-09-05 | ||
| A2B Chem LLC | AG72609-10mg |
S-(2-HYDROXY-5-NITROBENZYL)-6-THIOINOSINE |
56964-73-9 | As reported | 10mg |
$582.00 | 2024-04-19 | |
| A2B Chem LLC | AG72609-25mg |
S-(2-HYDROXY-5-NITROBENZYL)-6-THIOINOSINE |
56964-73-9 | As reported | 25mg |
$863.00 | 2024-04-19 | |
| A2B Chem LLC | AG72609-50mg |
S-(2-HYDROXY-5-NITROBENZYL)-6-THIOINOSINE |
56964-73-9 | As reported | 50mg |
$1204.00 | 2024-04-19 |
S-(2-Hydroxy-5-nitrobenzoyl)-6-thioinosine Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
56964-73-9 (S-(2-Hydroxy-5-nitrobenzoyl)-6-thioinosine) Related Products
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